Cas no 479708-45-7 (2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide)
479708-45-7 structure
Product Name:2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
CAS No:479708-45-7
MF:C22H19N3O3
MW:373.404565095901
CID:6032678
PubChem ID:6155279
Update Time:2023-12-13
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- AB00711867-01
- Z56825386
- EN300-26597762
- 479708-45-7
- 2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide
-
- Inchi: 1S/C22H19N3O3/c1-2-11-28-17-9-8-15(21(26)13-17)12-16(14-23)22(27)25-20-7-3-6-19-18(20)5-4-10-24-19/h3-10,12-13,26H,2,11H2,1H3,(H,25,27)/b16-12+
- InChI Key: HJVVQGJBXCHCIH-FOWTUZBSSA-N
- SMILES: O(CCC)C1C=CC(/C=C(\C#N)/C(NC2=CC=CC3C2=CC=CN=3)=O)=C(C=1)O
Computed Properties
- Exact Mass: 373.14264148g/mol
- Monoisotopic Mass: 373.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.2Ų
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597762-0.05g |
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide |
479708-45-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-cyano-3-(2-hydroxy-4-propoxyphenyl)-N-(quinolin-5-yl)prop-2-enamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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